Cas no 56881-31-3 (7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid)

7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid structure
56881-31-3 structure
Product Name:7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid
CAS No:56881-31-3
MF:C7H5N3O2S
MW:195.198499441147
MDL:MFCD08271964
CID:366294
PubChem ID:12225712
Update Time:2025-08-04

7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

    • 7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid
    • Thieno[2,3-b]pyrazine-6-carboxylicacid, 7-amino-
    • 3-Aminothieno<2,3-b>pyrazin-2-carbonsaeure
    • MB41-1
    • BDBM105185
    • MFCD08271964
    • CS-0234730
    • 7-aminothieno[2,3-b]pyrazine-6-carboxylic acid, AldrichCPR
    • SCHEMBL1698022
    • AS-44089
    • 7-aminothieno[2,3-b]pyrazine-6-carboxylic acid (MB41-1)
    • UJUCBOIXAMPUQL-UHFFFAOYSA-N
    • EN300-146468
    • FT-0730538
    • Diethylazelate
    • DTXSID50481284
    • AKOS006345480
    • 56881-31-3
    • DB-072210
    • MDL： MFCD08271964
    • Inchi： 1S/C7H5N3O2S/c8-3-4-6(10-2-1-9-4)13-5(3)7(11)12/h1-2H,8H2,(H,11,12)
    • InChI Key： UJUCBOIXAMPUQL-UHFFFAOYSA-N
    • SMILES： S1C(C(=O)O)=C(C2C1=NC=CN=2)N

Computed Properties

  • Exact Mass: 195.01000
  • Monoisotopic Mass: 195.01024758g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 2
  • Hydrogen Bond Acceptor Count: 5
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 1
  • Complexity: 226
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 1
  • Topological Polar Surface Area: 117Ų

Experimental Properties

  • Density: 1.707
  • Melting Point: 250 °C
  • Boiling Point: 465°Cat760mmHg
  • Flash Point: 235°C
  • Refractive Index: 1.822
  • PSA: 117.34000
  • LogP: 1.55290

7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid Security Information

  • Hazard Category Code： 36
  • Safety Instruction： 26
  • Hazardous Material Identification： Xi

7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid Customs Data

  • HS CODE：2934999090
  • Customs Data：

    China Customs Code:

    2934999090

    Overview:

    2934999090. Other heterocyclic compounds. VAT:17.0%. Tax refund rate:13.0%. Regulatory conditions:nothing. MFN tariff:6.5%. general tariff:20.0%

    Declaration elements:

    Product Name, component content, use to

    Summary:

    2934999090. other heterocyclic compounds. VAT:17.0%. Tax rebate rate:13.0%. . MFN tariff:6.5%. General tariff:20.0%

7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
TRC
A615710-50mg
7-Aminothieno[2,3-b]pyrazine-6-carboxylic Acid
 56881-31-3
50mg
 $ 50.00 2022-06-08
TRC
A615710-100mg
7-Aminothieno[2,3-b]pyrazine-6-carboxylic Acid
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100mg
 $ 65.00 2022-06-08
TRC
A615710-500mg
7-Aminothieno[2,3-b]pyrazine-6-carboxylic Acid
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 $ 210.00 2022-06-08
Apollo Scientific
OR103648-1g
7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid
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 £85.00 2024-05-24
Apollo Scientific
OR103648-5g
7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid
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 £315.00 2024-05-24
abcr
AB225851-1 g
7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid, 90%; .
 56881-31-3 90%
1g
 €253.00 2022-03-04
abcr
AB225851-5 g
7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid, 90%; .
 56881-31-3 90%
5g
 €709.00 2022-03-04
Alichem
A099002109-1g
7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid
 56881-31-3 95%
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 $342.40 2023-09-01
Alichem
A099002109-5g
7-Aminothieno[2,3-b]pyrazine-6-carboxylic acid
 56881-31-3 95%
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 $566.28 2023-09-01
Alichem
A099002109-10g
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